Cas no 2227765-18-4 ((3R)-3-hydroxy-3-2-(trifluoromethyl)phenylpropanoic acid)

• Product Name: (3R)-3-hydroxy-3-2-(trifluoromethyl)phenylpropanoic acid
• CAS No: 2227765-18-4
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 6082657
• PubChem ID: 94425337
• Update Time: 2025-05-20

(3R)-3-hydroxy-3-2-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-2-(trifluoromethyl)phenylpropanoic acid
• 2227765-18-4
• EN300-1970866
• (3R)-3-hydroxy-3-[2-(trifluoromethyl)phenyl]propanoic acid

• Inchi： 1S/C10H9F3O3/c11-10(12,13)7-4-2-1-3-6(7)8(14)5-9(15)16/h1-4,8,14H,5H2,(H,15,16)/t8-/m1/s1
• InChI Key： FEVJTMKRMAKGLQ-MRVPVSSYSA-N
• SMILES： FC(C1C=CC=CC=1[C@@H](CC(=O)O)O)(F)F

Computed Properties

• Exact Mass: 234.05037863g/mol
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3R)-3-hydroxy-3-2-(trifluoromethyl)phenylpropanoic acid

Compound CAS No 2227765-18-4: (3R)-3-Hydroxy-3-(2-Trifluoromethylphenyl)Propanoic Acid

Compound CAS No 2227765-18-4, also known as (3R)-3-hydroxy-3-(2-trifluoromethylphenyl)propanoic acid, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of the trifluoromethyl group at the 2-position of the phenyl ring introduces electronic effects that enhance the compound's stability and reactivity, while the hydroxy and carboxylic acid groups provide versatility in chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient production of (3R)-3-hydroxy-3-(2-trifluoromethylphenyl)propanoic acid through enantioselective catalysis and asymmetric synthesis techniques. These methods not only improve yield but also ensure high optical purity, which is critical for its use in chiral drug development. The compound has been extensively studied for its potential as a building block in the creation of novel antidepressants, anti-inflammatory agents, and neuroprotective drugs.

In terms of pharmacological activity, (3R)-3-hydroxy-3-(2-trifluoromethylphenyl)propanoic acid exhibits significant promise in modulating serotonin reuptake inhibitors (SRIs), a class of drugs widely used in treating depression and anxiety disorders. Its ability to interact with serotonin transporters has been validated through in vitro assays, demonstrating potent inhibitory effects comparable to existing medications like fluoxetine and sertraline. Furthermore, ongoing research explores its role as a precursor for NMDA receptor antagonists, which are pivotal in managing conditions such as epilepsy and chronic pain.

The structural uniqueness of this compound also lends itself to applications in agrochemicals, particularly as a lead molecule for developing herbicides and fungicides. The trifluoromethyl group enhances lipophilicity, allowing better penetration into plant tissues, while the hydroxyl group facilitates bioavailability and metabolic stability. Field trials have shown promising results in controlling invasive weeds without adverse environmental impacts, positioning this compound as a sustainable alternative to traditional pesticides.

From a manufacturing standpoint, the synthesis of (3R)-3-hydroxy-3-(2-trifluoromethylphenyl)propanoic acid involves a multi-step process that integrates advanced catalytic systems and green chemistry principles. The use of recyclable catalysts and solvent-free conditions minimizes waste generation, aligning with global efforts to promote eco-friendly chemical production. This approach not only reduces operational costs but also enhances scalability for large-scale manufacturing.

Looking ahead, the continued exploration of (3R)-3-hydroxy-3-(2-trifluoromethylphenyl)propanoic acid is expected to unlock new therapeutic avenues across diverse medical domains. Its role as a chiral building block is likely to expand into areas such as oncology and neurodegenerative diseases, where precise stereochemistry plays a critical role in drug efficacy. Additionally, collaborations between academic institutions and pharmaceutical companies are fostering innovative applications, ensuring that this compound remains at the forefront of chemical innovation.